Cas no 872584-28-6 (Pentane, 1-nitroso-)

• Product Name: Pentane, 1-nitroso-
• CAS No: 872584-28-6
• MF: C₅H₁₁NO
• MW: 101.146941423416
• CID: 658591
• PubChem ID: 13740550
• Update Time: 2025-04-19

Pentane, 1-nitroso- Chemical and Physical Properties

Names and Identifiers

• Pentane, 1-nitroso-
• 1-nitrosopentane
• SCHEMBL4730566
• SCHEMBL327803
• nitrosopentane
• 872584-28-6
• DTXSID10548125

• Inchi： 1S/C5H11NO/c1-2-3-4-5-6-7/h2-5H2,1H3
• InChI Key： BBXJCPPZZIJGOR-UHFFFAOYSA-N
• SMILES： O=NCCCCC

Computed Properties

• Exact Mass: 101.084063974g/mol
• Monoisotopic Mass: 101.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 45.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 29.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic nitroso compounds C-nitroso compounds